BENGHE Foundational & Exploratory

Check Availability & Pricing

(S)-2-Methylpiperidine hydrochloride material
safety data sheet (MSDS)

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

(S)-2-Methylpiperidine
Compound Name:
hydrochloride

Cat. No.: B1443951

An In-Depth Technical Guide to the Material Safety Data Sheet for (S)-2-Methylpiperidine
Hydrochloride

Introduction

(S)-2-Methylpiperidine hydrochloride is a chiral piperidine derivative frequently utilized as a
building block in synthetic organic chemistry, particularly in the development of novel
pharmaceutical agents. Its structural motif is integral to a variety of biologically active
molecules. For researchers, scientists, and drug development professionals, a comprehensive
understanding of its material safety profile is not merely a regulatory formality but a cornerstone
of safe and effective laboratory practice. This guide provides an in-depth analysis of the
Material Safety Data Sheet (MSDS) for (S)-2-Methylpiperidine hydrochloride, moving
beyond a simple recitation of data to offer a practical, field-proven perspective on its handling,
storage, and emergency management. The protocols and explanations herein are designed to
be self-validating, grounding every recommendation in the specific, documented hazards of the
compound.

Chemical and Physical Identity

A precise understanding of a substance's identity is the foundation of chemical safety. (S)-2-
Methylpiperidine hydrochloride is the salt form of the parent amine, which influences its
physical state and handling characteristics. Unlike its free-base counterpart, which is a
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flammable liquid, the hydrochloride salt is a solid, mitigating flammaubility risks but introducing
potential hazards related to airborne dust.

Property Value Source
CAS Number 205526-61-0 [1]
Molecular Formula CeH14CIN [1]
Molecular Weight 135.64 g/mol [11[2]
Synonyms (28)-2-met.hylpiperidine 1]
hydrochloride
Canonical SMILES C[C@@H]1INCCCCL1.[H]CI [1]
Physical State Solid Implied by salt form

Room temperature, stored
Storage ] [1]
under nitrogen

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) provides a universal framework for communicating
the hazards of chemical products. For (S)-2-Methylpiperidine hydrochloride, the
classification points to risks associated with irritation and acute toxicity upon ingestion.

GHS Signal Word:Warning[1]
GHS Pictogram:

o GHSO07 (Exclamation Mark): This pictogram indicates that the substance may cause less
serious health effects, such as irritation or acute toxicity.[1]

Hazard Statements:
e H302: Harmful if swallowed.[1]

e H315: Causes skin irritation.[1]
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e H319: Causes serious eye irritation.[1]
e H335: May cause respiratory irritation.[1]

The following diagram illustrates the relationship between the compound and its documented
GHS hazards.

(S)-2-Methylpiperidine
hydrochloride

GHS07
Exclamation Mark

indicates

H302 H315 H319 H335

Harmful if swallowed Causes skin irritation Causes serious eye irritation May cause respiratory irritation

Click to download full resolution via product page
Caption: GHS Hazard Profile for (S)-2-Methylpiperidine hydrochloride.

Risk Mitigation and Safe Handling Protocols

A proactive approach to safety, informed by the GHS classifications, is essential. The following
protocols are designed to minimize exposure risk during routine laboratory operations.
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Engineering Controls

The primary engineering control for handling this compound is a certified chemical fume hood.
The H335 classification ("May cause respiratory irritation™) necessitates that all weighing and
transfer operations involving the solid powder be conducted within a fume hood to prevent the
inhalation of airborne dust particles.

Personal Protective Equipment (PPE)

The selection of PPE must directly address the identified hazards.

o Eye and Face Protection: Due to the H319 classification ("Causes serious eye irritation"),
standard safety glasses are insufficient. Chemical splash goggles are mandatory. For
operations with a higher risk of splashing, such as preparing concentrated solutions, a full
face shield worn over the goggles is recommended.[3]

o Skin Protection: To prevent skin irritation (H315), compatible chemical-resistant gloves are
required. Nitrile gloves are a common and effective choice for incidental contact. Always
inspect gloves for tears or punctures before use and practice proper removal techniques to
avoid contaminating the skin.[4] A standard lab coat should be worn and kept buttoned.

o Respiratory Protection: When engineering controls are not sufficient, or during emergency
situations, respiratory protection may be necessary. An air-purifying respirator with cartridges
appropriate for organic vapors and particulates is a suitable option.[3][5]

Experimental Protocol: Safe Weighing and Handling

o Preparation: Don all required PPE (lab coat, chemical splash goggles, nitrile gloves) before
entering the designated handling area.

o Work Area: Conduct all work within a certified chemical fume hood. Ensure the sash is at the
lowest practical height.

» Containment: Place the stock container of (S)-2-Methylpiperidine hydrochloride on a
weigh paper or in a secondary container within the fume hood to contain any spills.

» Weighing: Carefully transfer the desired amount of the solid to a tared container using a
clean spatula. Avoid any actions that could generate dust, such as dropping the material
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from a height.

o Closure: Immediately and securely close the stock container.

o Cleanup: Wipe down the spatula and the weighing area with a damp cloth to collect any
residual dust. Dispose of all contaminated materials (weigh paper, wipes, gloves) in a
designated hazardous waste container.

o Post-Handling: Wash hands thoroughly with soap and water after removing gloves.[4]

Emergency Procedures and First-Aid Measures

In the event of an exposure, a rapid and correct response is critical. The following workflow and
protocols provide a clear guide for immediate action. Show the Safety Data Sheet to any
attending medical personnel.[4]

Chemical Exposure Event

Identify Exposure Route

Inhalation i Ingestion

Inhalation Skin Contact Eye Contact

=

1. Move to fresh air. 1. Remove contaminated clothing immediately. 1. Immediately flush with water for 15+ min. 1. Do NOT induce vomiting.
2. Provide oxygen or artificial respiration if needed.| |2. Flush skin with copious soap and water for 15+ min. 2. Hold eyelids apart to ensure full rinsing. 2. If conscious, rinse mouth and give water.
3. Seek immediate medical attention. 3. Seek medical attention if irritation persists. 3. Seek immediate medical attention. 3. Seek immediate medical attention.

Click to download full resolution via product page

Caption: Emergency Response Workflow for Chemical Exposure.
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Detailed First-Aid Protocols

Inhalation: Remove the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If the person is not breathing, provide artificial respiration. Seek immediate medical
attention.[4][5][6]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
thoroughly with soap and a large volume of water for at least 15 minutes. If irritation or a rash
develops or persists, seek medical attention.[4][6]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, making sure to hold the eyelids open and away from the eyeball to ensure complete
rinsing of all surfaces. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[5][6]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water and provide two glasses of water to drink. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[5][6][7]

Toxicological Profile: A Mechanistic Interpretation

The GHS hazard statements provide a summary of the compound's toxicological effects.

Acute Oral Toxicity (H302): This classification indicates that the compound can be harmful if
ingested. The mechanism is not specified, but it underscores the critical importance of
preventing ingestion through good laboratory hygiene, such as washing hands before
leaving the lab and never consuming food or drink in work areas.[1]

Skin and Eye Irritation (H315 & H319): As a hydrochloride salt of an amine, the compound
can be mildly acidic and act as an irritant upon contact with moist tissues like skin and eyes.
It can disrupt cell membranes and cause local inflammation, leading to redness, pain, and, in
the case of the eyes, potentially serious damage.[1]

Respiratory Irritation (H335): Fine dust particles of the compound, when inhaled, can irritate
the mucous membranes of the respiratory tract, leading to symptoms like coughing and
shortness of breath. This is a common hazard for many solid, powdered chemicals and is
effectively managed by using a fume hood.[1][7]
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While detailed toxicological data such as LD50 values are not readily available for this specific
enantiomeric salt in public databases, the GHS classifications provide clear and actionable
guidance. The substance should be handled with the respect due to any novel, biologically
active compound, assuming it may have uncharacterized toxicological properties.

Conclusion

The safe and effective use of (S)-2-Methylpiperidine hydrochloride in a research and
development setting is predicated on a thorough understanding and application of the
information contained within its Material Safety Data Sheet. By interpreting the GHS hazard
classifications not as rules to be followed, but as principles to be understood, scientists can
implement robust safety protocols. The core principles of risk mitigation—using engineering
controls, wearing appropriate PPE, and being prepared for emergencies—ensure that the
potential of this valuable chemical building block can be explored while safeguarding the health
and safety of laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1443951#s-2-methylpiperidine-hydrochloride-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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